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Compound of Interest

Compound Name: Akn-028

Cat. No.: B612017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Akn-028, a

potent FMS-like tyrosine kinase 3 (FLT3) inhibitor, in cell culture experiments. Akn-028 has

shown significant anti-leukemic activity in preclinical studies, making it a valuable tool for

research in acute myeloid leukemia (AML) and other cancers with aberrant tyrosine kinase

signaling.[1][2]

Introduction to Akn-028
Akn-028 is an orally bioavailable small molecule inhibitor of both wild-type and mutated forms

of FLT3 and KIT receptor tyrosine kinases.[3][4] By inhibiting the autophosphorylation of these

kinases, Akn-028 disrupts downstream signaling pathways, leading to cell cycle arrest and

apoptosis in cancer cells that overexpress these receptors.[1][5][6] It is a critical agent for

investigating the roles of FLT3 and KIT in cellular processes and for the development of

targeted cancer therapies.
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Property Value Reference

Molecular Formula C₁₇H₁₄N₆ [7]

Molecular Weight 302.33 g/mol [7]

CAS Number 1175017-90-9 [7]

Solubility
Soluble in DMSO (e.g., 125

mg/mL)
[8]

Mechanism of Action and Signaling Pathways
Akn-028 exerts its anti-cancer effects by inhibiting the constitutive activation of FLT3 and KIT,

which are frequently mutated in AML. This inhibition blocks critical downstream signaling

cascades, including the PI3K/AKT, RAS/MAPK, and JAK/STAT pathways, which are essential

for leukemic cell proliferation and survival.[6]
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Calculate Mass of Akn-028
(for 10 mM solution)

Weigh Akn-028 Powder

Add DMSO to Akn-028

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End
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Seed Cells in Culture Plate

Prepare Akn-028 Working Solutions
(Serial Dilution)

Treat Cells with Akn-028
(and Vehicle Control)

Incubate for Desired Duration

Perform Downstream Assays

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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